Cas no 45170-31-8 ((2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid)

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Properties

Names and Identifiers

• Boc-N-methyl-L-valine
• N-[(tert-Butoxy)carbonyl]-N-methyl-L-valine
• Boc-N-Me-Val-OH
• N-(tert-Butoxycarbonyl)-N-methyl-L-valine
• (2S)-3-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
• (S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylbutanoic acid
• Boc-Nalpha-methyl-L-valine
• Boc-N-Me-DL-Val-OH
• (S)-N-Boc-N-methyl-valine
• AmbotzBAA1272
• A-Methyl-L-valine
• Boc-N-
• Boc-N-methyl valine
• Boc-N-Me-Val-OH dicyclohexylamine salt
• N-Boc,N-Me-L-valine
• N-methyl-N-Boc valine
• N-t-butyloxycarbonyl-N-methyl-L-valine
• N-Boc-N-methyl-L-valine
• Boc-MeVal-OH
• L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-
• N-Boc-N-methylvaline
• PubChem12254
• Boc-N-a-methyl-L-valine
• N-Boc-N-Methyl-L-Val-OH
• KSC497E8F
• XPUAXAVJMJDPDH-QMMMGPOBSA-N
• AN
• (2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid
• +Expand

• MDL： MFCD00038760
• InChIKey： XPUAXAVJMJDPDH-QMMMGPOBSA-N
• Inchi： 1S/C11H21NO4/c1-7(2)8(9(13)14)12(6)10(15)16-11(3,4)5/h7-8H,1-6H3,(H,13,14)/t8-/m0/s1
• SMILES： O(C(N(C([H])([H])[H])[C@]([H])(C(=O)O[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 2646180

Computed Properties

• Exact Mass: 231.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 231.147
• Heavy Atom Count: 16
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 1.96250
• PSA: 66.84000
• Refractive Index: 1.466
• Boiling Point: 322.4°C at 760 mmHg
• Melting Point: 50-55°C
• Flash Point: 148.8°C
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: -94 º (c=0.5% in ethanol)
• Optical Activity: [α]20/D −94±3°, c = 0.5% in ethanol
• Density: 1.069

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning
• HazardClass：IRRITANT

(2S)-2-[[(tert-Butoxy)carbonyl](methyl)amino]-3-methylbutanoic acid Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters